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Compound of Interest

Compound Name: Spiro[4.4]nonan-1-one

Cat. No.: B082598

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of Spiro[4.4]nonan-1-one, a key bicyclic ketone in synthetic organic chemistry. This
document is intended for researchers, scientists, and professionals in drug development and
materials science who require detailed information for their work.

Physicochemical Data

The core quantitative data for Spiro[4.4]nonan-1-one is summarized in the table below,
providing a clear reference for experimental and theoretical applications.

Property Value Reference
Molecular Formula C9H140 [1]
Molecular Weight 138.21 g/mol [1]
CAS Number 14727-58-3 [1]

Experimental Protocols

A critical aspect of working with any chemical compound is understanding its synthesis and
analysis. Below is a representative experimental protocol for the synthesis of a related spiro
compound, which can be adapted for Spiro[4.4]nonan-1-one, followed by a general analytical
workflow.
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Synthesis of Spiro[4.4]nonane-1,6-dione (A Related Derivative)

While a specific protocol for Spiro[4.4]nonan-1-one is not detailed here, the synthesis of the
closely related dione provides a relevant methodological framework.

e Reaction: The synthesis of spiro[4.4]nonane-1,6-dione involves the Dieckmann condensation
of diethyl 2,2'-(cyclopentane-1,1-diyl)diacetate. This intramolecular condensation is a
standard method for forming five-membered rings.

e Procedure:

o The diethyl ester is treated with a strong base, such as sodium ethoxide, in an inert
solvent like toluene or benzene.

o The reaction mixture is heated to reflux to promote the condensation.

o Acidic workup (e.g., with HCI) is performed to neutralize the base and protonate the
resulting -keto ester.

o Subsequent hydrolysis and decarboxylation of the ester group yield the desired
spiro[4.4]nonane-1,6-dione.

« Purification: The crude product is typically purified by vacuum distillation or column
chromatography on silica gel.

Analytical Workflow for Spiro[4.4]Jnonan-1-one Characterization

The following workflow outlines the standard procedures for confirming the identity and purity of
a sample of Spiro[4.4]nonan-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Spiro[4.4]nonan-1-one | COH140 | CID 549135 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Spiro[4.4]Jnonan-1-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082598#spiro-4-4-nonan-1-one-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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